1-hydroxymethyl-3-cyano-1H-pyrole

• Molecular Formula: C6H6N2O
• Molecular Weight: 122.12 g/mol
• IUPAC Name: 1-(hydroxymethyl)pyrrole-3-carbonitrile
• InChI: InChI=1S/C6H6N2O/c7-3-6-1-2-8(4-6)5-9/h1-2,4,9H,5H2
• InChI Key: FSQBYOAEQYXSFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1C#N)CO

Description

1-hydroxymethyl-3-cyano-1H-pyrole is a useful research compound. Its molecular formula is C6H6N2O and its molecular weight is 122.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

670 mg of 3-cyano-1H-pyrole, 10 ml of tetrahydrofuran and 10 ml of formaldehyde 36% in water were mixed. 0.1 ml of tetrabutylammonium hydroxide 10% in water was added at room temperature, followed by stirring at room temperature for 30 minutes. The reaction mixture was poured into ice-water, and extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and filtered. The filtrate was concentrated under reduced pressure to obtain 1-hydroxymethyl-3-cyano-1H-pyrole.